(2S)-2-(4-ethoxyphenyl)propanoic acid

• IUPAC Name: (2S)-2-(4-ethoxyphenyl)propanoic acid
• InChI: InChI=1S/C11H14O3/c1-3-14-10-6-4-9(5-7-10)8(2)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)/t8-/m0/s1
• InChI Key: ODYLVKGCXZBGGW-QMMMGPOBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)C(=O)O
• Isomeric SMILES: CCOC1=CC=C(C=C1)[C@H](C)C(=O)O
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• CAS RN: 1630678-31-7

Description

(2S)-2-(4-ethoxyphenyl)propanoic acid, also known as 2-ethoxybenzoic acid, is an organic compound with the chemical formula C8H10O3. It is a white crystalline solid with a slight characteristic odor. It is soluble in alcohols, ethers, and other organic solvents, but insoluble in water. The compound is used in a variety of applications, including as a starting material for the synthesis of pharmaceuticals, agrochemicals, and other chemicals. It can also be used as an antioxidant and preservative in food products.

Scientific Research Applications

(2S)-2-(4-ethoxyphenyl)propanoic acidoic acid is widely used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other chemicals. It has also been used in the synthesis of dyes, pigments, and other organic compounds. In addition, it has been used as a catalyst in organic reactions.

Mechanism of Action

(2S)-2-(4-ethoxyphenyl)propanoic acidoic acid is an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the biosynthesis of prostaglandins and other fatty acid derivatives. The inhibition of COX by (2S)-2-(4-ethoxyphenyl)propanoic acidoic acid results in the inhibition of the production of prostaglandins and other related compounds, which in turn leads to the inhibition of inflammation.
Biochemical and Physiological Effects
(2S)-2-(4-ethoxyphenyl)propanoic acidoic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the production of leukotrienes, which are involved in the inflammatory response. In addition, it has been shown to possess antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

(2S)-2-(4-ethoxyphenyl)propanoic acidoic acid is a useful starting material for the synthesis of a variety of compounds. It is relatively inexpensive and can be easily synthesized in the laboratory. However, it can be difficult to handle and may cause skin irritation. In addition, it is not very soluble in water, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for research into the use of (2S)-2-(4-ethoxyphenyl)propanoic acidoic acid, including: further investigation into its anti-inflammatory, analgesic, and antipyretic properties; further investigation into its antioxidant and anti-cancer properties; further investigation into its use as a starting material for the synthesis of pharmaceuticals, agrochemicals, and other chemicals; further investigation into its use as a catalyst in organic reactions; further investigation into its use as an antioxidant and preservative in food products; further investigation into its use as an inhibitor of cyclooxygenase; and further investigation into its use as an inhibitor of leukotriene production.

Synthesis Methods

(2S)-2-(4-ethoxyphenyl)propanoic acidoic acid can be synthesized from p-ethoxybenzaldehyde, which is obtained by the oxidation of p-ethoxybenzyl alcohol. The synthesis of (2S)-2-(4-ethoxyphenyl)propanoic acidoic acid is carried out by a two-step process. The first step involves the conversion of p-ethoxybenzaldehyde to p-ethoxybenzyl alcohol via the aldol condensation reaction. The second step involves the oxidation of the p-ethoxybenzyl alcohol to (2S)-2-(4-ethoxyphenyl)propanoic acidoic acid using an oxidizing agent such as chromium(VI) oxide.